Cas no 1696729-59-5 (2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
- 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
- EN300-1118473
- 1696729-59-5
-
- Inchi: 1S/C9H13F3N4/c1-3-7-14-8-13-5(2)4-6(9(10,11)12)16(8)15-7/h5-6H,3-4H2,1-2H3,(H,13,14,15)
- InChI Key: HHRTWMGVGAKZFM-UHFFFAOYSA-N
- SMILES: FC(C1CC(C)NC2=NC(CC)=NN12)(F)F
Computed Properties
- Exact Mass: 234.10923092g/mol
- Monoisotopic Mass: 234.10923092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.7Ų
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118473-0.05g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 95% | 0.05g |
$1008.0 | 2023-10-27 | |
| Enamine | EN300-1118473-0.1g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 95% | 0.1g |
$1056.0 | 2023-10-27 | |
| Enamine | EN300-1118473-0.25g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 95% | 0.25g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1118473-0.5g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 95% | 0.5g |
$1152.0 | 2023-10-27 | |
| Enamine | EN300-1118473-1.0g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 1g |
$1543.0 | 2023-05-23 | ||
| Enamine | EN300-1118473-2.5g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 95% | 2.5g |
$2351.0 | 2023-10-27 | |
| Enamine | EN300-1118473-5.0g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 5g |
$4475.0 | 2023-05-23 | ||
| Enamine | EN300-1118473-10.0g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 10g |
$6635.0 | 2023-05-23 | ||
| Enamine | EN300-1118473-1g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 95% | 1g |
$1200.0 | 2023-10-27 | |
| Enamine | EN300-1118473-5g |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1696729-59-5 | 95% | 5g |
$3479.0 | 2023-10-27 |
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
Introduction to 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidine] (CAS No. 1696729-59-5)
2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidine, identified by its CAS number 1696729-59-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazoloapyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple substituents, including ethyl, methyl, and trifluoromethyl groups, as well as the fused triazoloapyrimidine ring system, contributes to its unique chemical properties and potential therapeutic applications.
The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has made trifluoromethyl-substituted compounds attractive candidates for drug development. In recent years, there has been a surge in research focused on identifying novel scaffolds that incorporate trifluoromethyl groups to improve pharmacological outcomes. The 1,2,4-triazolo[1,5-apyrimidine core structure is known for its ability to interact with various biological targets, making it a promising platform for the design of bioactive molecules.
Recent studies have highlighted the potential of 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidine as a lead compound in the development of novel therapeutic agents. Researchers have been exploring its interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary investigations suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The ethynyl and methyl substituents further modulate its pharmacokinetic properties, potentially enhancing oral bioavailability and target specificity.
The synthesis of 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been particularly useful in constructing the complex triazoloapyrimidine framework. These synthetic approaches not only facilitate the preparation of this compound but also provide insights into the development of related derivatives.
In the realm of medicinal chemistry, 2-ethyl-5-methyl-7-(trifluoromethyl)-4H,, 5H,, 6H,, 7H -1,, 2,, 4-triazolo[1,, 5-apyrimidine (CAS No. 1696729 -59 -5) has been investigated for its potential applications in treating various diseases. Its structural features make it a versatile scaffold for drug discovery programs targeting inflammatory disorders,* infectious diseases,* and neurological conditions.* The trifluoromethyl group enhances lipophilicity* which can improve membrane permeability* making it an attractive candidate for oral administration.* Additionally,* the triazoloapyrimidine core exhibits favorable interactions with biological targets* such as protein kinases* which are often implicated in disease pathogenesis.*
One of the most compelling aspects of this compound is its ability to modulate key biological pathways without significant off-target effects.* Preclinical studies have demonstrated that derivatives of *2 - ethyl-*5 -methyl-*7 - (trifluoromethyl)- *4H,* 5H,* 6H,* 7H*- *1,* 2, 4-triazolo[1, 5-apyrimidine* exhibit potent activity against disease-relevant targets.* For example,* researchers have observed significant inhibitory effects on enzymes such as Janus kinases (JAKs)* which play a crucial role in inflammatory responses.* The ethynyl moiety* when incorporated into drug candidates* can enhance binding interactions* leading to improved therapeutic efficacy.* This suggests that *2 - ethyl-*5 -methyl-*7- (trifluoromethyl)- *4H,* 5H,*
1696729-59-5 (2-ethyl-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)